Cas no 1050167-71-9 (N-(2-Chlorobenzyl)-2-propyn-1-amine Hydrochloride)

• Product name: N-(2-Chlorobenzyl)-2-propyn-1-amine Hydrochloride
• CAS No: 1050167-71-9
• MF: C₁₀H₁₁Cl₂N
• MW: 216.107040643692
• CID: 3168258
• PubChem ID: 17332733

N-(2-Chlorobenzyl)-2-propyn-1-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-Chlorobenzyl)-2-propyn-1-amine Hydrochloride
• BS-41331
• MFCD07170786
• ASB16771
• 893-959-7
• H27438
• CS-0251942
• ((2-chlorophenyl)methyl)(prop-2-yn-1-yl)amine hydrochloride
• EN300-56901
• N-(2-Chlorobenzyl)prop-2-yn-1-amine hydrochloride
• N-(2-Chlorobenzyl)prop-2-yn-1-aminehydrochloride
• AKOS027426014
• 1050167-71-9
• N-(2-Chlorobenzyl)-2-propyn-1-amine HCl
• Z1705787112
• [(2-chlorophenyl)methyl](prop-2-yn-1-yl)amine hydrochloride
• N-[(2-chlorophenyl)methyl]prop-2-yn-1-amine;hydrochloride

• MDL： MFCD07170786
• Inchi： InChI=1S/C10H10ClN.ClH/c1-2-7-12-8-9-5-3-4-6-10(9)11;/h1,3-6,12H,7-8H2;1H
• InChI Key： XBHKDGRGUIDLCA-UHFFFAOYSA-N
• SMILES： C#CCNCC1=CC=CC=C1Cl.Cl

Computed Properties

• Exact Mass: 215.0268547Da
• Monoisotopic Mass: 215.0268547Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-(2-Chlorobenzyl)-2-propyn-1-amine Hydrochloride

Comprehensive Overview of N-(2-Chlorobenzyl)-2-propyn-1-amine Hydrochloride (CAS 1050167-71-9)

N-(2-Chlorobenzyl)-2-propyn-1-amine Hydrochloride (CAS 1050167-71-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its propargylamine backbone and chlorobenzyl substitution, is widely studied for its potential applications in medicinal chemistry. Researchers are particularly interested in its role as a building block for bioactive molecules, especially in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

The structural uniqueness of N-(2-Chlorobenzyl)-2-propyn-1-amine Hydrochloride lies in its alkyne functional group, which enables versatile chemical modifications. This feature makes it a valuable intermediate in click chemistry applications, a rapidly growing field in drug discovery. Recent trends in AI-driven drug design have further highlighted the importance of such compounds, as they serve as key fragments in high-throughput screening libraries. The demand for CAS 1050167-71-9 has surged due to its compatibility with modern computational chemistry tools.

From a synthetic perspective, N-(2-Chlorobenzyl)-2-propyn-1-amine Hydrochloride is often utilized in the preparation of heterocyclic compounds, which are pivotal in developing new therapeutic agents. Its hydrochloride salt form enhances stability, making it suitable for long-term storage and transportation. Laboratories focusing on neurodegenerative disease research frequently employ this compound due to its potential interactions with neurotransmitter systems.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for CAS 1050167-71-9 to align with global sustainability goals. The compound’s relevance in catalysis studies and material science further broadens its industrial applicability. Recent publications have also investigated its role in metal-organic frameworks (MOFs), showcasing its versatility beyond traditional pharmaceutical uses.

Quality control of N-(2-Chlorobenzyl)-2-propyn-1-amine Hydrochloride is critical, with analytical techniques like HPLC and NMR spectroscopy ensuring purity and consistency. As the scientific community shifts toward precision medicine, the demand for high-purity intermediates like this compound is expected to rise. Its compatibility with automated synthesis platforms also positions it as a future-proof candidate for drug development pipelines.

In summary, N-(2-Chlorobenzyl)-2-propyn-1-amine Hydrochloride (CAS 1050167-71-9) represents a multifaceted tool for modern research. Its applications span from medicinal chemistry to advanced materials, reflecting the compound’s adaptability to evolving scientific needs. With ongoing advancements in bioconjugation techniques and machine learning-assisted discovery, this compound is poised to remain a cornerstone in innovative research endeavors.